Cas no 188125-52-2 (N-1-(4-chlorophenyl)ethylformamide)

• Product Name: N-1-(4-chlorophenyl)ethylformamide
• CAS No: 188125-52-2
• CID: 4626485
• PubChem ID: 18374041
• Update Time: 2025-05-21

N-1-(4-chlorophenyl)ethylformamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-CHLORO-PHENYL)-ETHYL]-FORMAMIDE
• N-1-(4-chlorophenyl)ethylformamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-1-(4-chlorophenyl)ethylformamide

Introduction to N-1-(4-chlorophenyl)ethylformamide (CAS No. 188125-52-2)

N-1-(4-chlorophenyl)ethylformamide, with the chemical identifier CAS No. 188125-52-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides, which are widely recognized for their versatile applications in medicinal chemistry. The presence of a chlorophenyl group and an ethylformamide moiety makes it a particularly intriguing molecule for researchers exploring novel pharmacophores and drug candidates.

The structural features of N-1-(4-chlorophenyl)ethylformamide contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The chlorophenyl group, specifically the 4-chloro substitution, introduces a degree of electronic and steric influence that can be leveraged in designing molecules with specific biological activities. This aspect has garnered considerable attention in recent years, as researchers seek to optimize the pharmacokinetic and pharmacodynamic profiles of new drugs.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. N-1-(4-chlorophenyl)ethylformamide has emerged as a key intermediate in the synthesis of such inhibitors. Its incorporation into drug-like molecules has shown promise in preclinical studies, particularly in the context of neurological disorders and inflammatory conditions. The compound's ability to modulate enzyme activity and receptor binding has been extensively studied, leading to several innovative approaches in drug discovery.

One of the most compelling aspects of N-1-(4-chlorophenyl)ethylformamide is its role in the development of next-generation therapeutics. Researchers have utilized this compound as a building block to create novel analogs with enhanced efficacy and reduced side effects. The chlorophenyl moiety, in particular, has been shown to improve metabolic stability and binding affinity, critical factors for successful drug development. These findings have been published in several high-impact journals, highlighting the compound's significance in modern medicinal chemistry.

The synthesis of N-1-(4-chlorophenyl)ethylformamide involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the reaction of 4-chlorobenzaldehyde with ethylamine under controlled conditions, followed by formylation and subsequent purification steps. Each step is meticulously optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced techniques such as chromatography and crystallization are employed to isolate the desired product.

Recent advancements in computational chemistry have further enhanced the understanding of N-1-(4-chlorophenyl)ethylformamide's reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies are crucial for rational drug design, as they help predict potential side effects and optimize therapeutic efficacy. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery.

The pharmaceutical industry continues to invest heavily in research related to N-1-(4-chlorophenyl)ethylformamide due to its broad spectrum of potential applications. Companies are exploring its use in treating a variety of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. Preclinical trials have demonstrated promising results, paving the way for further clinical investigation. The compound's unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative treatments.

In conclusion, N-1-(4-chlorophenyl)ethylformamide (CAS No. 188125-52-2) is a pivotal compound in pharmaceutical research and development. Its structural characteristics and biological activities have made it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further. The ongoing efforts to synthesize and optimize derivatives of N-1-(4-chlorophenyl)ethylformamide underscore its enduring relevance in the field of medicinal chemistry.